Cas no 2229336-93-8 (3-(2,4,5-trifluorophenyl)methylazetidin-3-ol)

• Product Name: 3-(2,4,5-trifluorophenyl)methylazetidin-3-ol
• CAS No: 2229336-93-8
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 5922378
• PubChem ID: 165761493
• Update Time: 2025-06-09

3-(2,4,5-trifluorophenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,5-trifluorophenyl)methylazetidin-3-ol
• 2229336-93-8
• EN300-1793258
• 3-[(2,4,5-trifluorophenyl)methyl]azetidin-3-ol

• Inchi： 1S/C10H10F3NO/c11-7-2-9(13)8(12)1-6(7)3-10(15)4-14-5-10/h1-2,14-15H,3-5H2
• InChI Key： RRRJDIOIFMASLP-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC1(CNC1)O)F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2,4,5-trifluorophenyl)methylazetidin-3-ol

3-(2,4,5-Trifluorophenyl)Methylazetidin-3-ol (CAS No. 2229336-93-8): An Emerging Compound in Medicinal Chemistry

3-(2,4,5-Trifluorophenyl)methylazetidin-3-ol (CAS No. 2229336-93-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a broad range of biological activities. The presence of a trifluorophenyl group and a hydroxymethyl substituent imparts distinct chemical and biological characteristics to this molecule, making it a subject of extensive research.

The trifluorophenyl group is known for its strong electron-withdrawing effect, which can influence the electronic properties and reactivity of the molecule. This characteristic is particularly important in medicinal chemistry, where subtle changes in electronic properties can significantly impact the binding affinity and selectivity of a compound to its target. The hydroxymethyl group, on the other hand, introduces a polar functional group that can enhance solubility and facilitate interactions with biological targets.

Recent studies have explored the potential of 3-(2,4,5-trifluorophenyl)methylazetidin-3-ol as a lead compound for the development of new therapeutic agents. One notable area of research is its application in the treatment of neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neuronal function and structure. Compounds that can modulate specific signaling pathways or protect neurons from damage are highly sought after in drug discovery.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the neuroprotective effects of 3-(2,4,5-trifluorophenyl)methylazetidin-3-ol. The results showed that this compound exhibited significant neuroprotective activity in both in vitro and in vivo models. Specifically, it was found to reduce oxidative stress and inhibit apoptosis in neuronal cells exposed to toxic stimuli. These findings suggest that 3-(2,4,5-trifluorophenyl)methylazetidin-3-ol has the potential to be developed into a novel neuroprotective agent.

Beyond neurodegenerative diseases, 3-(2,4,5-trifluorophenyl)methylazetidin-3-ol has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated its potential as an anti-inflammatory agent. Inflammation is a common feature of many diseases, including autoimmune disorders and chronic inflammatory conditions. Compounds that can effectively modulate inflammatory responses are crucial for the development of new treatments.

A study published in the European Journal of Pharmacology evaluated the anti-inflammatory properties of 3-(2,4,5-trifluorophenyl)methylazetidin-3-ol using both cellular and animal models. The results demonstrated that this compound significantly reduced pro-inflammatory cytokine production and inhibited the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation. These findings highlight the potential of 3-(2,4,5-trifluorophenyl)methylazetidin-3-ol as an anti-inflammatory agent.

The structural versatility of 3-(2,4,5-trifluorophenyl)methylazetidin-3-ol also makes it an attractive scaffold for further chemical modifications. Researchers have explored various derivatives by introducing different functional groups or altering the substitution pattern on the azetidine ring. These modifications can fine-tune the pharmacological properties of the compound, such as improving potency, selectivity, or pharmacokinetic profiles.

In conclusion, 3-(2,4,5-trifluorophenyl)methylazetidin-3-ol (CAS No. 2229336-93-8) is an emerging compound with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable lead compound for the development of new therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for clinical use.